5-(4-Chlorobenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-3-(4-pyrrolidin-1-ylsulfonylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C19H18ClN3O3S/c20-16-7-3-14(4-8-16)13-18-21-19(22-26-18)15-5-9-17(10-6-15)27(24,25)23-11-1-2-12-23/h3-10H,1-2,11-13H2
• InChI Key: HJVJYJSRUJLXRF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=NOC(=N3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol

Description

The compound “5-(4-Chlorobenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole” is a complex organic molecule. It contains several functional groups, including a chlorobenzyl group, a pyrrolidinylsulfonyl group, and an oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The oxadiazole ring is a heterocyclic ring containing two nitrogen atoms and one oxygen atom. The pyrrolidinylsulfonyl group contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the chlorobenzyl group might undergo nucleophilic substitution reactions, while the oxadiazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorobenzyl group might increase its lipophilicity, while the oxadiazole ring might contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis process, and investigating its mechanism of action.